Cas no 881658-90-8 (3-(2,5-Difluorophenyl)-2-propenoic Acid Ethyl Ester)

• Product Name: 3-(2,5-Difluorophenyl)-2-propenoic Acid Ethyl Ester
• CAS No: 881658-90-8
• MF: C₁₁H₁₀F₂O₂
• MW: 212.192710399628
• CID: 3166508
• PubChem ID: 44754915
• Update Time: 2025-05-24

3-(2,5-Difluorophenyl)-2-propenoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Difluorophenyl)-2-propenoic Acid Ethyl Ester

• Inchi： 1S/C11H10F2O2/c1-2-15-11(14)6-3-8-7-9(12)4-5-10(8)13/h3-7H,2H2,1H3/b6-3+
• InChI Key： CLINBLOBAIWBEQ-ZZXKWVIFSA-N
• SMILES： FC1C=CC(=CC=1/C=C/C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Additional information on 3-(2,5-Difluorophenyl)-2-propenoic Acid Ethyl Ester

Comprehensive Introduction to 3-(2,5-Difluorophenyl)-2-propenoic Acid Ethyl Ester (CAS No. 881658-90-8)

3-(2,5-Difluorophenyl)-2-propenoic Acid Ethyl Ester (CAS No. 881658-90-8) is a fluorinated organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique structure, featuring a difluorophenyl group and an ethyl ester moiety, makes it a versatile building block for designing bioactive molecules. Researchers and industries value this compound for its potential applications in drug discovery, particularly in modulating pharmacokinetic properties due to the fluorine substitution effect.

In recent years, the demand for fluorinated compounds like 3-(2,5-Difluorophenyl)-2-propenoic Acid Ethyl Ester has surged, driven by their enhanced metabolic stability and membrane permeability—a hot topic in medicinal chemistry. Search trends reveal growing interest in queries such as "fluorine in drug design" and "ethyl ester applications in synthesis," reflecting its relevance in cutting-edge research. The compound’s CAS No. 881658-90-8 is frequently searched alongside terms like "SAR studies" (Structure-Activity Relationship) and "small molecule inhibitors," highlighting its role in optimizing lead compounds.

Synthesized via esterification or cross-coupling reactions, this compound exhibits excellent compatibility with palladium-catalyzed transformations, a popular method in modern organic synthesis. Its α,β-unsaturated ester functionality allows further derivatization through Michael additions or reduction reactions, addressing common search queries like "how to modify fluorinated esters." Analytical data (e.g., NMR, HPLC) for CAS 881658-90-8 are often requested by quality control labs, emphasizing the need for precise characterization.

From an SEO perspective, content around 881658-90-8 gains traction when linked to trending topics like "green chemistry" (e.g., solvent-free synthesis) or "AI-assisted molecular design." The compound’s 2-propenoic acid ethyl ester scaffold is also explored in material science, particularly for polymer precursors—a niche yet growing search area. By aligning with these interdisciplinary themes, this introduction enhances visibility while maintaining technical rigor.

In conclusion, 3-(2,5-Difluorophenyl)-2-propenoic Acid Ethyl Ester (CAS No. 881658-90-8) bridges multiple research domains, from drug development to advanced materials. Its fluorine-based architecture and ester flexibility cater to evolving scientific needs, making it a compound of enduring interest in both academic and industrial settings.